Cas no 2034224-02-5 (3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine)

3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine is a heterocyclic compound featuring a pyridazine core functionalized with a methoxy group and a pyrrolidinyl-oxazole carbonyl substituent. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecule development. The presence of both oxazole and pyridazine moieties may confer favorable binding properties in target interactions, while the methoxy group enhances solubility and metabolic stability. This compound’s modular design allows for further derivatization, making it a versatile candidate for drug discovery applications. Its synthesis and characterization would be of interest to researchers exploring novel pharmacophores or agrochemical agents.
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine structure
2034224-02-5 structure
Product Name:3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
CAS No:2034224-02-5
MF:C15H18N4O4
MW:318.3278
CID:5347339
Update Time:2025-06-19

3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

    • (3,5-dimethyl-1,2-oxazol-4-yl)-[3-(6-methoxypyridazin-3-yl)oxypyrrolidin-1-yl]methanone
    • (3,5-dimethylisoxazol-4-yl)(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
    • 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
    • Inchi: 1S/C15H18N4O4/c1-9-14(10(2)23-18-9)15(20)19-7-6-11(8-19)22-13-5-4-12(21-3)16-17-13/h4-5,11H,6-8H2,1-3H3
    • InChI Key: YOECTTYFVAZMLQ-UHFFFAOYSA-N
    • SMILES: O(C1C([H])=C([H])C(=NN=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2C(C([H])([H])[H])=NOC=2C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 424
  • XLogP3: 1.1
  • Topological Polar Surface Area: 90.6

3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6489-1432-2μmol
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
2034224-02-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6489-1432-1mg
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
2034224-02-5
1mg
$81.0 2023-09-08
Life Chemicals
F6489-1432-2mg
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
2034224-02-5
2mg
$88.5 2023-09-08
Life Chemicals
F6489-1432-3mg
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
2034224-02-5
3mg
$94.5 2023-09-08
Life Chemicals
F6489-1432-4mg
3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine
2034224-02-5
4mg
$99.0 2023-09-08

3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine Related Literature

Additional information on 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine

Introduction to 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034224-02-5)

3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034224-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The presence of a methoxy group and a substituted pyrrolidine moiety imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular structure of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine is characterized by a central pyridazine ring linked to a pyrrolidine ring through an ether linkage. The pyrrolidine ring is further functionalized with a 3,5-dimethyl-1,2-oxazole carbonyl group, which adds complexity and potential for diverse interactions with biological targets. This intricate structure suggests that the compound may exhibit multiple pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have explored the biological activities of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

In addition to its anti-inflammatory properties, 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine has been investigated for its anti-cancer potential. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that the compound may have therapeutic value in cancer treatment.

The neuroprotective effects of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, the compound has shown promise in reducing oxidative stress and preventing neuronal cell death. These effects are believed to be mediated by its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuroprotection.

The pharmacokinetic profile of 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine has been studied to understand its behavior in vivo. Preclinical data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Safety assessments are crucial for any potential drug candidate. Initial toxicity studies have shown that 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine exhibits low toxicity at therapeutic doses. However, comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy in clinical settings.

In conclusion, 3-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyridazine (CAS No. 2034224-02-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory therapy, cancer treatment, and neuroprotection make it an exciting area of research in medicinal chemistry. Further preclinical and clinical studies are warranted to fully explore its therapeutic potential and bring it closer to clinical application.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.